![molecular formula C22H22N6O B2426169 4-tert-butyl-N'-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide CAS No. 881082-93-5](/img/structure/B2426169.png)
4-tert-butyl-N'-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-tert-butyl-N’-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide” is an organic compound with the molecular formula C22H22N6O. It has an average mass of 386.450 Da and a monoisotopic mass of 386.185516 Da . This compound belongs to the class of organic compounds known as pyrazolo [3,4-d]pyrimidines .
Synthesis Analysis
A series of 4- (1- (tert-butyl)-3-phenyl-1H-pyrazol-4-yl) pyridine possessing terminal ethyl or propyl sulfonamides was designed and synthesized . The synthesis of compounds was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields .
Molecular Structure Analysis
The molecular structure of “4-tert-butyl-N’-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide” consists of a pyrazole ring fused to a pyrimidine ring .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of N-tert.butylpyrazole intermediates with ethylenediamine or propylenediamine via C2 SN Ar .
Physical And Chemical Properties Analysis
The compound is a yellow liquid . Its 1H NMR (CDCl3, 400 MHz) spectrum shows peaks at δ 1.36 (t, 3H, CH3, J= 7.2Hz), 3.85(s, 3H, CH3), 4.31 (q, 2H, Ar, J= 7.0Hz), 6.96 (d, 2H, Ar, J= 8.4Hz), 7.51 (d, 2H, Ar, J= 9.1Hz), 7.79 (s, 1H, Ar), 8.37 (s, 1H, N=CH) .
Scientific Research Applications
Anticancer Activity
Several studies have focused on the synthesis and evaluation of pyrazolo[3,4-d]pyrimidine derivatives for their anticancer properties. For example, novel pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their antiproliferative and proapoptotic activities toward various cancer cell lines, demonstrating significant potential in cancer treatment through the inhibition of c-Src phosphorylation and interference with cell growth and apoptosis pathways (Carraro et al., 2006; Rahmouni et al., 2016).
Anti-Inflammatory and Analgesic Activities
Research has shown that pyrazolo[3,4-d]pyrimidines possess potent anti-inflammatory and analgesic activities. These effects are attributed to their action as histamine H4 receptor ligands, providing evidence for their potential in treating inflammatory diseases and pain (Altenbach et al., 2008).
Antimicrobial and Antiviral Properties
Pyrazolo[3,4-d]pyrimidine derivatives have also been investigated for their antimicrobial and antiviral activities. For instance, compounds with the pyrazolo[3,4-d]pyrimidine scaffold have shown remarkable activity against avian influenza virus, indicating their potential as antiviral agents (Hebishy et al., 2020). Additionally, novel pyrazolo[3,4-d]pyrimidine-based inhibitors of Staphylococcus aureus DNA polymerase III have been identified, highlighting their prospective use in combating bacterial infections (Ali et al., 2003).
Enzyme Inhibition for Therapeutic Applications
Further, pyrazolo[3,4-d]pyrimidine derivatives have been identified as potent and selective inhibitors of phosphodiesterase 1 (PDE1), with potential applications in treating cognitive impairment associated with neurodegenerative and neuropsychiatric diseases. This highlights the versatility of these compounds in targeting different biochemical pathways for therapeutic purposes (Li et al., 2016).
Mechanism of Action
Target of Action
Similar compounds with a pyrazolo[3,4-d]pyrimidine core have been reported to have various biological and pharmacological activities .
Mode of Action
It’s worth noting that compounds with a similar pyrazolo[3,4-d]pyrimidine structure have shown potential as antiviral, antimicrobial, antitumor agents, and more .
Biochemical Pathways
Compounds with similar structures have been reported to exhibit anticancer activity against various cancer cell lines .
Result of Action
Compounds with a similar pyrazolo[3,4-d]pyrimidine structure have shown potential as antiviral, antimicrobial, antitumor agents, and more .
Action Environment
It’s worth noting that the synthesis of similar compounds has been achieved under ultrasonic-assisted conditions .
properties
IUPAC Name |
4-tert-butyl-N'-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N6O/c1-22(2,3)16-11-9-15(10-12-16)21(29)27-26-19-18-13-25-28(20(18)24-14-23-19)17-7-5-4-6-8-17/h4-14H,1-3H3,(H,27,29)(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRTRKYXYTVJNCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NNC2=C3C=NN(C3=NC=N2)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.